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CCT251545 is a potent, selective, and cell-active inhibitor of the Mediator complex-associated kinases

CDK8 and CDK19. It was initially identified from a cell-based screen for Wnt pathway inhibitors and was

later discovered to exert its effects through direct inhibition of CDK8 and CDK19 [1] [2].

The table below summarizes the key characteristics of CCT251545:

Property Description

Primary Targets CDK8 & CDK19 [1] [2] [3]

Molecular Formula C₂₃H₂₄ClN₅O [4]

CAS Number 1661839-45-7 [4]

Mechanism ATP-competitive, Type I kinase inhibitor [2] [3]

Key Role Chemical probe for exploring CDK8/CDK19 function in disease [1]

Quantitative Profiling and Validation Data

Extensive profiling has been conducted to validate the potency and selectivity of CCT251545.

Table 1: In Vitro Potency and Selectivity of CCT251545
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| Parameter | Value | Assay / Notes | | :--- | :--- | :--- | | CDK8/CycC Binding Kd | 36 nM | SILAC-based

cellular target profiling [2] | | CDK19/CycC Binding Kd | 102 nM | SILAC-based cellular target profiling

[2] | | CDK8/CycC IC₅₀ | 6-7 nM | Reporter displacement assay [2] [3] | | CDK19/CycC IC₅₀ | 6-14 nM |

Reporter displacement assay [2] [3] | | Wnt Pathway IC₅₀ | 5 nM | In 7dF3 cells [4] | | Kinase Selectivity |

>100-fold selective over 291 other kinases [1] [2] | | Key Off-Targets | GSK3α (IC₅₀ 462 nM), GSK3β (IC₅₀

690 nM), PRKCQ (IC₅₀ 122 nM) [3] |

Table 2: Cellular and In Vivo Activity

Parameter Result Significance

Cellular Target
Engagement

Stabilizes CDK8/19 in CETSA (SW620

cells) [2]

Confirms on-target binding in a

cellular context

Pharmacodynamic
Biomarker

Reduces p-STAT1(Ser727); IC₅₀ = 9 nM

[1] [2] [3]

Validated biomarker for

establishing target engagement

Anti-tumor Efficacy Inhibits growth of WNT-dependent

tumors in xenograft models [1] [2]

Demonstrates in vivo proof-of-

concept

Oral Bioavailability Good (F >50% at 0.5 mg/kg in mice) [2]

[3]

Suitable for in vivo studies

Biological Context: The CDK8/19 Kinase Module

To understand how CCT251545 works, it's essential to know the biological context of its targets. CDK8 and

its paralog CDK19 are part of a four-subunit "kinase module" (CDK8/19, Cyclin C, MED12, MED13) that

reversibly associates with the large, multi-subunit Mediator complex [5] [6].

The Mediator complex acts as a critical bridge, relaying signals from transcription factors bound to enhancer

regions to the RNA Polymerase II (pol II) machinery at gene promoters [5]. CDK8 and CDK19 regulate

transcription by phosphorylating transcription factors and other regulatory proteins, thereby influencing key

signaling pathways and enabling metabolic and transcriptional reprogramming in response to cellular signals

[5] [6].
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Figure 1: The Mediator kinase module (containing CDK8/19) integrates signals from transcription factors to

regulate RNA Polymerase II and gene expression.

Key Experimental Protocols

For researchers looking to utilize CCT251545 in their studies, here are detailed methodologies for key

experiments cited in the literature.

1. Target Identification via SILAC-Based Chemical Proteomics [2] This protocol identified CDK8 and

CDK19 as the high-affinity targets of CCT251545.

Cell Line: LS174T human colon carcinoma cells.

Metabolic Labeling: Grow two populations of cells in media containing either "light" (L-lysine and L-
arginine) or "heavy" (stable isotope-labeled) amino acids.

Affinity Purification: Generate an affinity matrix by coupling a linker-derivatized analog of
CCT251545 (compound 5) to sepharose beads.

Competition Pull-Down:
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Test Group: Incubate "heavy" lysate with the affinity matrix in the presence of a soluble, active

competitor (compound 4 or 6).
Control Group: Incubate "light" lysate with the matrix in the presence of a structurally similar

but inactive control (compound 7).
Sample Mixing & MS Analysis: Combine the eluates from both groups and analyze by quantitative

mass spectrometry.
Data Analysis: Proteins specifically displaced by the active competitor (showing a low heavy/light

ratio) are considered high-affinity binding targets. CDK8 and CDK19 showed the highest affinity in this
assay.

2. Cellular Thermal Shift Assay (CETSA) [2] This method confirms direct target engagement of

CCT251545 with CDK8/19 in intact cells.

Cell Line: SW620 human colorectal cancer cells.

Compound Treatment: Treat cells with DMSO (vehicle) or CCT251545 (e.g., 10 µM) for a sufficient
period (e.g., 2 hours).

Heat Denaturation: Aliquot the cell suspensions, heat them at different temperatures (e.g., from
50°C to 65°C).

Cell Lysis & Clarification: Lyse the heated cells and separate the soluble (non-denatured) protein
from the insoluble (aggregated) fraction by high-speed centrifugation.

Western Blot Analysis: Detect the remaining soluble CDK8 and CDK19 in each sample. A positive
result is indicated by a clear shift in the protein's thermal stability (melting point) to higher

temperatures in the CCT251545-treated samples compared to the DMSO control.

3. Validating On-Target Effects via STAT1 Phosphorylation [1] [2] This is a key pharmacodynamic assay

to demonstrate functional inhibition of CDK8/19 kinase activity in cells.

Cell Stimulation: Treat cells (e.g., SW620) with a range of CCT251545 concentrations. To activate

the pathway, stimulate cells with a cytokine like IFN-γ, which activates the transcription factor STAT1.
Cell Lysis & Protein Quantification: Lyse cells after stimulation and quantify total protein.

Western Blot Analysis:
Separate proteins by SDS-PAGE.

Transfer to a membrane and probe with an antibody specific for phospho-STAT1 (Ser727).
Re-probe the membrane with an antibody for total STAT1 to ensure equal loading.

Data Interpretation: A dose-dependent reduction in p-STAT1 (Ser727) signal, without a change in
total STAT1, indicates successful on-target inhibition of CDK8/19 kinase activity.
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Figure 2: Experimental workflow for validating CDK8/19 inhibition using STAT1 phosphorylation as a

biomarker.

Therapeutic Implications and Applications

CCT251545 has been instrumental in exploring the role of CDK8/19 in human disease, particularly in

cancer.
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Oncogenic Role: CDK8 is considered an oncogene in several contexts, including colorectal cancer

and breast cancer [5]. CCT251545 has demonstrated in vivo efficacy in inhibiting the growth of
WNT-dependent tumors, such as MMTV-WNT-1 breast cancers and APC-mutant SW620 colorectal

cancer xenografts, providing proof-of-concept for targeting CDK8/19 therapeutically [1] [2] [3].
Transcriptional Reprogramming: CDK8/19 are not required for basal transcription of most genes

but are critical for transcriptional reprogramming in response to stimuli like stress signals,
cytokines (e.g., IFN-γ), or developmental cues [5] [7]. This makes them attractive targets for

modulating specific disease-driving pathways without causing global transcriptional shutdown.
Enhancer Regulation: Emerging evidence suggests CDK8/19 regulate transcription in part by

influencing enhancer function and the transcription of enhancer RNAs (eRNAs), which are crucial
for establishing new gene expression programs during cell state transitions [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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